Cas no 1949836-83-2 (2-Benzyl-2,7-diazaspiro[4.4]nonane-1,3-dione hydrochloride)

• Product Name: 2-Benzyl-2,7-diazaspiro[4.4]nonane-1,3-dione hydrochloride
• CAS No: 1949836-83-2
• MF: C₁₄H₁₇ClN₂O₂
• MW: 280.749982595444
• MDL: MFCD29477425
• CID: 4630869
• PubChem ID: 118998380
• Update Time: 2025-11-06

2-Benzyl-2,7-diazaspiro[4.4]nonane-1,3-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-2,7-diazaspiro[4.4]nonane-1,3-dione hydrochloride
• 2-Benzyl-2,7-diazaspiro[4.4]nonane-1,3-dione HCl
• SB10850
• SY098867
• 1949836-83-2
• 2-benzyl-2,7-diazaspiro[4.4]nonane-1,3-dione;hydrochloride
• AS-52552
• P15331
• 2-Benzyl-2,7-diazaspiro[4.4]nonane-1,3-dionehydrochloride
• CS-0052020
• AKOS027337243
• ZCD83683
• MFCD29477425

• MDL： MFCD29477425
• Inchi： 1S/C14H16N2O2.ClH/c17-12-8-14(6-7-15-10-14)13(18)16(12)9-11-4-2-1-3-5-11;/h1-5,15H,6-10H2;1H
• InChI Key： JLJIFULDSFVBEZ-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2(CC(N1CC1C=CC=CC=1)=O)CNCC2

Computed Properties

• Exact Mass: 280.0978555g/mol
• Monoisotopic Mass: 280.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4

Additional information on 2-Benzyl-2,7-diazaspiro[4.4]nonane-1,3-dione hydrochloride

Introduction to 2-Benzyl-2,7-diazaspiro[4.4]nonane-1,3-dione hydrochloride (CAS No. 1949836-83-2)

2-Benzyl-2,7-diazaspiro[4.4]nonane-1,3-dione hydrochloride, with the CAS number 1949836-83-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The spirocyclic structure of 2-Benzyl-2,7-diazaspiro[4.4]nonane-1,3-dione hydrochloride provides it with a rigid and well-defined conformation, making it an attractive candidate for drug development.

The chemical structure of 2-Benzyl-2,7-diazaspiro[4.4]nonane-1,3-dione hydrochloride consists of a spirocyclic core with a benzyl substituent and a dioxo group. The presence of the benzyl group enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and reach its target sites within cells. The dioxo group, on the other hand, contributes to the compound's reactivity and stability, making it suitable for various pharmacological applications.

Recent studies have highlighted the potential therapeutic applications of 2-Benzyl-2,7-diazaspiro[4.4]nonane-1,3-dione hydrochloride. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of 2-Benzyl-2,7-diazaspiro[4.4]nonane-1,3-dione hydrochloride to interact with GPCRs makes it a promising lead compound for the development of novel drugs targeting these receptors.

In addition to its potential as a GPCR modulator, 2-Benzyl-2,7-diazaspiro[4.4]nonane-1,3-dione hydrochloride has also shown promise in the treatment of neurological disorders. Preclinical studies have demonstrated that this compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that 2-Benzyl-2,7-diazaspiro[4.4]nonane-1,3-dione hydrochloride could be developed into a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-Benzyl-2,7-diazaspiro[4.4]nonane-1,3-dione hydrochloride have also been extensively studied. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and exhibits good bioavailability. The compound's metabolic stability ensures that it remains active in the body for an extended period, which is beneficial for maintaining therapeutic levels over time.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Benzyl-2,7-diazaspiro[4.4]nonane-1,3-dione hydrochloride. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and does not exhibit significant adverse effects at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2-Benzyl-2,7-diazaspiro[4.4]nonane-1,3-dione hydrochloride (CAS No. 1949836-83-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting GPCRs and neurological disorders. Ongoing research and clinical trials will continue to elucidate its full potential as a valuable addition to the pharmaceutical arsenal.